A general graphical method for evaluating experimental results that should fit a linear equation
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9689300273
Abstract
When the results of an experiment should be representable by a linear equation of the general form y= mx+ c the errors inevitably associated with the values of xj and yj(j= 1 to n >2) give rise to a set of n simultaneous equations that will be inconsistent. As an alternative to a least-squares computation, a graphical procedure is described for finding the best values of the constants m and c. The method is quite general and it is illustrated by worked examples of problems encountered in analytical chemistry, e.g., the potentiometric titration of a dibasic acid, the spectrophotometric determination of the stability of a weak complex, the evaluation of redox potentials and the liquid-liquid extraction of a weak monobasic acid.
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Journal Name：Analyst
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